2-Amino-3-chloro-5-(trifluoromethoxy)benzoic acid

• Molecular Formula: C8H5ClF3NO3
• Molecular Weight: 255.58 g/mol
• IUPAC Name: 2-amino-3-chloro-5-(trifluoromethoxy)benzoic acid
• InChI: InChI=1S/C8H5ClF3NO3/c9-5-2-3(16-8(10,11)12)1-4(6(5)13)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key: NRMJHCLZNKONEO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)N)Cl)OC(F)(F)F

Description

2-Amino-3-chloro-5-(trifluoromethoxy)benzoic acid is a useful research compound. Its molecular formula is C8H5ClF3NO3 and its molecular weight is 255.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-amino-5-trifluoromethoxybenzoic acid (49.0 g, 0.22 mol; see step (ii) above) in HOAc (1200 mL) was slowly added sulfuryl chloride (41.8 g, 0.31 mol). Gas evolution was observed. The resulting heterogeneous mixture was stirred at room temperature for 1 h. Additional HOAc (300 mL) was added to aid stirring, followed by sulfuryl chloride in 5 mL portions until the starting material was consumed based on TLC analysis. The reaction was concentrated in vacuo to give solids that were flushed on a rotary evaporator with EtOAc (2×) followed by Et2O (1×) to remove the HOAc. The resulting solids were further dried to give the HCl salt of the crude sub-title compound (60.5 g, 94%), which was used in the next step without further purification.